Cas no 2172057-13-3 (3-cyclopentyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid)

• Product Name: 3-cyclopentyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid
• CAS No: 2172057-13-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6417123
• PubChem ID: 165575084
• Update Time: 2025-05-25

3-cyclopentyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid
• EN300-1559446
• 2172057-13-3
• 3-cyclopentyl-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]propanoic acid

• Inchi： 1S/C28H34N2O5/c1-18(14-26(31)30-25(15-27(32)33)19-8-2-3-9-19)16-29-28(34)35-17-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h4-7,10-13,18-19,24-25H,2-3,8-9,14-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： QRWBCKASJWLBDK-UHFFFAOYSA-N
• SMILES： OC(CC(C1CCCC1)NC(CC(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopentyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid

3-Cyclopentyl-3-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic Acid: A Comprehensive Overview

The compound with CAS No. 2172057-13-3, known as 3-cyclopentyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which combines a cyclopentyl group, a fluorenylmethoxycarbonyl (Fmoc) group, and a propanoic acid moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and materials science.

The Fmoc group is a well-known protecting group in peptide synthesis, often used to protect amino groups during solid-phase peptide synthesis (SPPS). Its inclusion in this compound suggests that it may play a role in modulating the reactivity or stability of the molecule during synthetic processes. Recent studies have highlighted the importance of such protecting groups in enhancing the efficiency of peptide synthesis, particularly in the context of large-scale production of bioactive compounds.

The cyclopentyl group is another key feature of this compound. Cyclopentane derivatives are widely used in organic synthesis due to their stability and unique electronic properties. In this molecule, the cyclopentyl group likely contributes to the overall rigidity and hydrophobicity of the structure, which could be advantageous in certain biological applications. For instance, such properties may enhance the molecule's ability to interact with specific biological targets, such as enzymes or receptors.

The propanoic acid moiety at the terminus of the molecule introduces carboxylic acid functionality, which can participate in various chemical reactions, including esterification and amidation. This functional group is also common in natural products and bioactive molecules, suggesting that this compound may have potential as a lead compound in drug discovery efforts.

Recent advancements in computational chemistry have enabled researchers to model the behavior of complex molecules like 3-cyclopentyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid with unprecedented accuracy. By employing molecular docking studies and quantum mechanical calculations, scientists can predict how this compound might interact with biological targets at the molecular level. Such insights are invaluable for guiding medicinal chemistry efforts aimed at optimizing bioavailability, potency, and selectivity.

In terms of synthetic methodology, the construction of this compound likely involves a multi-step process that combines principles from both classical organic synthesis and modern catalytic techniques. The use of transition metal catalysts, such as palladium complexes, may facilitate key steps like cross-coupling reactions or hydrogenation processes. Recent breakthroughs in catalytic asymmetric synthesis have also opened new avenues for constructing chiral centers within such molecules, which could be critical for achieving desired stereochemical outcomes.

The integration of fluorenylmethoxycarbonyl (Fmoc) groups into larger molecular frameworks has been a focus of recent research efforts. These groups not only serve as effective protecting agents but also contribute to the overall photophysical properties of the molecule. For example, Fmoc-containing compounds have been explored for their potential applications in optoelectronic materials and sensors due to their unique fluorescence characteristics.

From a pharmacological perspective, this compound's structure suggests that it may possess interesting bioactivity profiles. The combination of hydrophobic and polar functional groups could result in favorable pharmacokinetic properties, such as good absorption and moderate clearance rates. Preclinical studies would be required to evaluate its potential as an therapeutic agent or as a tool compound for studying specific biological pathways.

In conclusion, 3-cyclopentyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid represents a sophisticated example of modern organic chemistry's ability to design and synthesize complex molecules with tailored properties. Its structure incorporates functional groups that confer versatility across multiple applications, from peptide synthesis to drug discovery. As research continues to uncover new insights into its chemical behavior and biological activity, this compound is poised to play an increasingly important role in both academic and industrial settings.